Cas no 1199589-72-4 (ethyl 2-{[(phenylformamido)methanethioyl]amino}thiophene-3-carboxylate)

• Product Name: ethyl 2-{[(phenylformamido)methanethioyl]amino}thiophene-3-carboxylate
• CAS No: 1199589-72-4
• MF: C₁₅H₁₄N₂O₃S₂
• MW: 334.413260936737
• CID: 5231093
• Update Time: 2025-05-22

ethyl 2-{[(phenylformamido)methanethioyl]amino}thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-benzoylthioureido)thiophene-3-carboxylate
• ethyl 2-(benzoylcarbamothioylamino)thiophene-3-carboxylate
• VU0549302-1
• 2-(3-Benzoylthioureido)thiophene-3-carboxylic acid ethyl ester
• Ethyl 2-[[(benzoylamino)thioxomethyl]amino]-3-thiophenecarboxylate
• ethyl 2-{[(phenylformamido)methanethioyl]amino}thiophene-3-carboxylate

• Inchi： 1S/C15H14N2O3S2/c1-2-20-14(19)11-8-9-22-13(11)17-15(21)16-12(18)10-6-4-3-5-7-10/h3-9H,2H2,1H3,(H2,16,17,18,21)
• InChI Key： NRGIIYSIVMYFLO-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OCC)=C1NC(NC(C1C=CC=CC=1)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 425
• XLogP3: 3.8
• Topological Polar Surface Area: 128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on ethyl 2-{[(phenylformamido)methanethioyl]amino}thiophene-3-carboxylate

Ethyl 2-{[(Phenylformamido)Methanethioyl]Amino}Thiophene-3-Carboxylate: A Comprehensive Overview

Ethyl 2-{[(Phenylformamido)methanethioyl]amino}thiophene-3-carboxylate, identified by the CAS number 1199589-72-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring. The structure of this compound includes a thiophene ring substituted with an ethoxycarbonyl group at position 3 and an amino group at position 2, which is further modified by a [(phenylformamido)methanethioyl] substituent.

The synthesis of ethyl 2-{[(phenylformamido)methanethioyl]amino}thiophene-3-carboxylate involves multi-step organic reactions, including nucleophilic substitution, condensation, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules with high purity and yield. The compound's structure has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its molecular formula and structural integrity.

One of the most intriguing aspects of this compound is its potential application in materials science. Thiophene derivatives are known for their unique electronic properties, making them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The presence of electron-withdrawing groups like the ethoxycarbonyl and [(phenylformamido)methanethioyl] substituents can modulate the electronic properties of the thiophene ring, enhancing its conductivity and stability under various conditions.

Recent studies have also explored the biological activity of ethyl 2-{[(phenylformamido)methanethioyl]amino}thiophene-3-carboxylate. Researchers have reported its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in drug discovery. The compound's ability to interact with biological targets makes it a promising candidate for further pharmacological studies.

In terms of environmental impact, the compound's degradation pathways and toxicity profiles are currently under investigation. Preliminary results indicate that it undergoes biodegradation under specific conditions, reducing its environmental footprint. However, further research is required to fully understand its ecological implications.

The commercialization of ethyl 2-{[(phenylformamido)methanethioyl]amino}thiophene-3-carboxylate is influenced by its cost-effective synthesis and scalability. With the increasing demand for advanced materials and pharmaceutical intermediates, this compound is expected to find applications in niche markets within the next few years.

In conclusion, ethyl 2-{[(phenylformamido)methanethioyl]amino}thiophene-3-carboxy late (CAS No: 1199589-72-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping future innovations in chemistry and beyond.